Cas no 1868-48-0 (1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-)

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
• 2,5-BIS(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE
• 2,5-bis-(trifluoromethyl)-1,3,4-oxadiazole
• 2,5-bis(trifluoroMethyl)-1,3,4-oxidazole
• 2,5-di(trifluoromethyl)-1,3,4-oxadiazole
• FT-0610259
• DTXSID10371177
• A813091
• 2,5-bistrifluoromethyl-[1,3,4]oxadiazole
• SCHEMBL1829308
• MFCD00276572
• C4F6N2O
• PS-11482
• 2,5-Bis-trifluoromethyl-[1,3,4]oxadiazole
• CS-0161508
• bis(trifluoromethyl)-1,3,4-oxadiazole
• AKOS003589737
• 1868-48-0
• D82315
• 2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole97%
• 2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole 97%
• DB-044619
• +Expand

• MDL： MFCD00276572
• InChIKey： QJZONKZTJJLSQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C4F6N2O/c5-3(6,7)1-11-12-2(13-1)4(8,9)10
• SMILES： FC(C1=NN=C(C(F)(F)F)O1)(F)F

Computed Properties

• Exact Mass: 205.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.99148160g/mol
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• LogP: 2.10720
• PSA: 38.92000
• Boiling Point: 65°C

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Security Information

• Safety Term：S16-S26-S36
• Safety Instruction： S16; S26; S36
• Risk Phrases：R10
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： Irritant
• Risk Phrases： 10-36/37/38

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%